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Compound of Interest

Compound Name: Chlorophyll c2

Cat. No.: B1255434

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorophyll c2 is a key accessory pigment in many marine phytoplankton, including diatoms
and dinoflagellates. Unlike the more commonly studied chlorophylls a and b, chlorophyll c2
plays a crucial role in harvesting blue-green light, which penetrates deeper into the water
column. The fluorescence of chlorophyll c2 provides a sensitive, non-invasive probe into the
photosynthetic efficiency and physiological state of these important primary producers.
Understanding the fluorescence characteristics of chlorophyll c2 is vital for marine biology
research, ecotoxicology studies, and the development of novel compounds that may interact
with the photosynthetic machinery.

These application notes provide a detailed protocol for the extraction and measurement of
chlorophyll c2 fluorescence, aimed at ensuring accurate and reproducible results for
researchers in various fields.

Data Presentation
Table 1: Spectroscopic Properties of Chlorophyll c2 in
Various Solvents
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Molar
Excitation Emission Extinction
Solvent . . o Notes
Maximum (nm) Maximum (nm) Coefficient (L
mol~* cm™?)
The Soret peak
is around 448
nm, with Q-
~448, ~580,
90% Acetone 630 ~635 44,7 at 448 nm bands at
approximately
580 nm and 630
nm.
Spectral
~448, ~580, properties are
100% Methanol ~635 44.1 at 448 nm o
~632 similar to those
in acetone.
Ethanol is also a
suitable solvent
~448, ~580,
100% Ethanol 632 ~635 42.8 at 448 nm for chlorophyll

extraction and

analysis.

Note: The exact peak positions may vary slightly depending on the specific isomeric
composition and the purity of the solvent.

Table 2: Recommended Spectrofluorometer Settings
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Parameter

Recommended Setting

Rationale

Excitation Wavelength

448 nm

Corresponds to the Soret
absorption peak of chlorophyll

c2 for maximum signal.

Emission Wavelength Range

600 - 700 nm

To capture the full emission

spectrum of chlorophyll c2.

Excitation Slit Width

5nm

A balance between signal
intensity and spectral

resolution.

Emission Slit Width

5nm

A balance between signal
intensity and spectral

resolution.

Integration Time

01-10s

Adjust to achieve a good
signal-to-noise ratio without

saturating the detector.

Scan Speed

100 - 600 nm/min

Slower speeds can improve

the signal-to-noise ratio.

Experimental Protocols
I. Extraction of Chlorophyll c2 from Algal Cells

This protocol describes the extraction of chlorophyll pigments from marine diatoms or

dinoflagellates.

Materials:

90% Acetone (v/v in water), pre-chilled to 4°C

Centrifuge and centrifuge tubes

Algal culture (e.g., Phaeodactylum tricornutum, Amphidinium carterae)

Magnesium carbonate (MgCOs) or a suitable buffer to neutralize acids
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Glass fiber filters (e.g., GF/F)

Filtration apparatus

Mortar and pestle or sonicator

Volumetric flasks

Amber vials for storage
Procedure:
o Harvesting Algal Cells:

o Harvest a known volume of algal culture in the exponential growth phase by filtration onto
a glass fiber filter under low vacuum.

o The volume to be filtered will depend on the cell density of the culture. Aim for a sufficient
amount of biomass to yield a colored extract.

o Cell Lysis and Pigment Extraction:

[e]

Immediately place the filter in a mortar containing a small amount of 90% acetone and a
pinch of magnesium carbonate.

[e]

Grind the filter and cells thoroughly with a pestle until the filter is completely disintegrated
and the solvent is intensely colored.

[e]

Alternatively, place the filter in a centrifuge tube with 90% acetone and sonicate on ice.

o

Perform all extraction steps under dim light to prevent photodegradation of the pigments.

[1]
o Clarification of the Extract:

o Transfer the acetone extract to a centrifuge tube.
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o Rinse the mortar and pestle with a small amount of 90% acetone and add the rinsing to

the centrifuge tube.

o Centrifuge the extract at 4,000 x g for 10 minutes at 4°C to pellet the cell debris and filter

fibers.

o Sample Preparation for Measurement:
o Carefully transfer the supernatant to a clean volumetric flask.
o Bring the extract to a final known volume with 90% acetone.

o Store the extract in a sealed amber vial at -20°C if not for immediate use. For best results,
analyze the fluorescence on the same day as extraction.

Il. Measurement of Chlorophyll c2 Fluorescence

This protocol outlines the procedure for measuring the fluorescence emission spectrum of the
chlorophyll c2 extract.

Materials:

e Chlorophyll c2 extract (from Protocol I)
e Quartz cuvette (1 cm path length)

e Spectrofluorometer

Procedure:

e Instrument Warm-up and Setup:

o Turn on the spectrofluorometer and allow the lamp to warm up for at least 30 minutes to

ensure a stable light output.
o Set the instrument parameters according to Table 2.

e Blank Measurement:
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o Fill the quartz cuvette with 90% acetone (or the solvent used for extraction).

o Place the cuvette in the sample holder and record a blank spectrum. This will be
subtracted from the sample spectrum to correct for solvent Raman scattering and other
background signals.

o Sample Measurement:
o Rinse the cuvette with a small amount of the chlorophyll c2 extract before filling it.

o Fill the cuvette with the chlorophyll c2 extract. Ensure that the absorbance of the solution
at the excitation wavelength (448 nm) is below 0.1 to avoid inner filter effects. Dilute the
sample with 90% acetone if necessary.

o Place the cuvette in the sample holder and record the fluorescence emission spectrum
from 600 nm to 700 nm.

o Data Analysis:
o Subtract the blank spectrum from the sample spectrum.

o lIdentify the wavelength of maximum fluorescence emission. For chlorophyll c2, this is
expected to be around 635 nm.

Mandatory Visualizations
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Caption: Experimental workflow for chlorophyll c2 fluorescence measurement.
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Caption: Energy dissipation pathways for excited chlorophyll c2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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